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Compound of Interest

Compound Name: 3-Pentylaniline

Cat. No.: B3145403

Technical Guide to the Safe Handling of 3-
Pentylaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-pentylaniline (CAS No. 57335-
98-5) is not readily available. The following guide has been compiled using data from its
isomers, N-pentylaniline and 4-pentylaniline, and the parent compound, aniline. This
information should be used as a precautionary guide, and a thorough risk assessment should
be conducted before handling this chemical.

Chemical Identification and Physical Properties

3-Pentylaniline is an alkylated aniline derivative. While specific experimental data for the 3-
isomer is limited, the general properties can be inferred from its structure and data from related
compounds.
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Property Data Source
CAS Number 57335-98-5 [1112]
Molecular Formula Ci11H17N [2]
Molecular Weight 163.26 g/mol [2]

Assumed to be a liquid, similar
Appearance .

to isomers

Likely a characteristic amine
Odor

odor

Note: Properties such as boiling point, melting point, flash point, and density have not been
reliably published for 3-pentylaniline. Data for isomers like 4-pentylaniline include a boiling
point of 130°C and a density of 0.919 g/mL at 25°C.[3][4]

Hazard Identification and GHS Classification

Based on the hazard classifications of N-pentylaniline and the general hazards of aromatic
amines, 3-pentylaniline should be handled as a hazardous substance.[5] The anticipated GHS
classifications are summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

) H412: Harmful to aquatic life
Aquatic Hazard, Long-Term Category 3

with long lasting effects
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(Data extrapolated from N-pentylaniline and other related compounds)[5][6]

Signal Word:Warning

Anticipated Hazard Statements (H-phrases):

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.[5]
H332: Harmful if inhaled.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H412: Harmful to aquatic life with long lasting effects.[6]

Anticipated Precautionary Statements (P-phrases):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P270: Do not eat, drink or smoke when using this product.[6]

P273: Avoid release to the environment.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]
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» P501: Dispose of contents/container to an approved waste disposal plant.[7]

Experimental Protocols and Handling Precautions

The following protocols are general best practices for handling alkylated anilines and should be
adapted to specific laboratory conditions through a formal risk assessment.

Engineering Controls

 All work with 3-pentylaniline must be performed in a properly functioning chemical fume
hood.[8]

o Ensure that a safety shower and eyewash station are easily accessible in the immediate
work area.[8]

Personal Protective Equipment (PPE)

PPE Type Specifications

Chemical safety goggles or a face shield where
Eye and Face o i
splashing is possible.

Nitrile gloves are generally sufficient for short-
_ term use, but glove compatibility should be
Hand Protection » ]
verified with the manufacturer.[8] Change gloves

immediately if contaminated.

A full-length laboratory coat, long pants, and
Skin and Body closed-toe shoes are mandatory.[8] Consider a

chemically resistant apron for larger quantities.

Not typically required when work is conducted in
Respirat a fume hood. If vapors cannot be controlled, a
espirator
P Y NIOSH-approved respirator with an organic

vapor cartridge is necessary.

Safe Handling and Storage Workflow

The following diagram outlines the logical workflow for the safe handling of 3-pentylaniline
from acquisition to disposal.
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Caption: A logical workflow for the safe handling of hazardous chemicals.

Storage Requirements
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Keep away from sources of ignition, strong oxidizing agents, and acids.[8][9]

Store in a locked poison room or a designated area accessible only to authorized personnel.

[9]

Protect from light and moisture, as anilines can darken upon exposure to air and light.[9]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol Source

Remove the individual to fresh
air. If breathing is difficult,
) administer oxygen. If not
Inhalation ) ) o (81191
breathing, give artificial
respiration. Seek immediate

medical attention.

Immediately flush skin with
plenty of water for at least 15
minutes while removing
Skin Contact contaminated clothing and [819]
shoes. Seek immediate
medical attention. Wash

clothing before reuse.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [819]
Remove contact lenses if
present. Seek immediate

medical attention.

Do not induce vomiting. If the
person is conscious, rinse their
) mouth with water. Never give
Ingestion , [81[°]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material such as vermiculite, sand, or earth. Place
the contaminated material into a suitable, labeled container for disposal.[9]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Prevent the spill from entering drains or waterways. Contain the spill and collect the material
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for disposal.[7]

o Ensure adequate ventilation of the affected area after cleanup.

Fire-Fighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.
[10]

e Hazards from Combustion: Combustion may produce toxic fumes of ammonia and nitrogen
oxides.[10]

» Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective,
liquid-tight clothing.[10]

Disposal Considerations
» Dispose of 3-pentylaniline and any contaminated materials as hazardous waste.
o All waste must be placed in sealed, properly labeled containers.

o Disposal must be carried out by a licensed waste disposal company in accordance with all
local, regional, and national regulations.[10] Do not allow the material to enter drains or
waterways.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-pentylaniline safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145403#3-pentylaniline-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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